Cas no 2377587-47-6 (4-(1-CHloroethyl)phenylboronic acid)

• Product Name: 4-(1-CHloroethyl)phenylboronic acid
• CAS No: 2377587-47-6
• MF: C₈H₁₀BClO₂
• MW: 184.427801609039
• CID: 5520642
• PubChem ID: 138109246
• Update Time: 2024-11-06

4-(1-CHloroethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloroethyl)phenylboronic acid
• G72285
• [4-(1-chloroethyl)phenyl]boronic acid
• 2377587-47-6
• BS-35480
• 4-(1-CHloroethyl)phenylboronic acid

• Inchi： 1S/C8H10BClO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6,11-12H,1H3
• InChI Key： LAQJSRJJSVCVFU-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(Cl)C)C=C1)(O)O

Computed Properties

• Exact Mass: 184.0462374g/mol
• Monoisotopic Mass: 184.0462374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±44.0 °C(Predicted)
• pka: 8.54±0.17(Predicted)